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Introduction

VTP50469 fumarate is a potent and selective small molecule inhibitor of the Menin-MLL1
interaction, a critical dependency in certain subtypes of acute leukemia, particularly those with
MLL rearrangements (MLL-r) or NPM1 mutations.[1][2] By disrupting the Menin-MLL1 complex,
VTP50469 aims to reverse the aberrant gene expression program that drives leukemogenesis.
This document provides detailed protocols for the analysis of leukemia cells treated with
VTP50469 fumarate, with a focus on RNA sequencing (RNA-seq) to elucidate the compound's
effect on the transcriptome.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of VTP50469 and its impact on gene
expression in various leukemia cell lines.

Table 1: VTP50469 IC50 Values in Leukemia Cell Lines
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Cell Line Leukemia Subtype IC50 (nM)
MOLM13 MLL-r AML 13[3][4][5]
MV4;11 MLL-r AML 17[3][41[5]
RS4:11 MLL-r ALL 25[3][4][5]
THP1 MLL-r AML 37[3][4][5]
NOMO1 MLL-r AML 30[3][4][5]
ML2 MLL-r AML 16[3][4][5]
EOL1 MLL-r AML 20[3][4][5]
KOPNS8 MLL-r ALL 15[3][4][5]
HB11;19 MLL-r ALL 36[3][4][5]
SEMK2 MLL-r ALL 27[3][141[5]

Table 2: Gene Expression Changes in Leukemia Cell Lines Treated with VTP50469

Number of Genes

. . with >2-fold Key Downregulated
Cell Line Treatment Duration .
Decrease in Genes
Expression
MEIS1, MEF2C,
MOLM13 2 days 153
JMJID1C, PBX3[6]
MEIS1, MEF2C,
MOLM13 7 days 160
JMJD1C, PBX3[6]
MEIS1, MEF2C,
RS4;11 2 days 61
JMJD1C, PBX3[6]
MEIS1, MEF2C,
RS4;11 7 days 475

JMJID1C, PBX3[6]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of VTP50469 and the experimental
workflow for RNA-seq analysis.
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VTP50469 Mechanism of Action.

1. Leukemia Cell Culture 2. VTP50469 Fumarate 4. RNA-seq Library 5. High-Throughput 6. Bioinformatic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13426403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13426403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

